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Compound of Interest

Compound Name: VB124

Cat. No.: B15612624 Get Quote

Essential Safety and Handling Guide for VB124
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of VB124, a potent and selective MCT4 inhibitor. The following procedures are

designed to ensure the safety of laboratory personnel and to maintain the integrity of the

compound.

Compound Information and Storage
VB124 is an orally active and selective inhibitor of Monocarboxylate Transporter 4 (MCT4). It is

a small molecule used in research, particularly in studies related to cardiac hypertrophy, heart

failure, and metabolism.

Table 1: Chemical and Storage Information for VB124
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Property Value

Catalog Number HY-139665[1][2]

CAS Number 2230186-18-0[1]

Molecular Formula C23H23ClN2O4[1]

Molecular Weight 426.89 g/mol [1]

Storage of Powder -20°C for 3 years; 4°C for 2 years[1]

Storage in Solvent -80°C for 2 years; -20°C for 1 year[1]

Personal Protective Equipment (PPE)
Due to the potent nature of VB124 and as a general best practice for handling all research

chemicals, appropriate personal protective equipment must be worn at all times.

Table 2: Recommended Personal Protective Equipment for Handling VB124

PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Change gloves

immediately if contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes or airborne particles.

Body Protection Laboratory Coat

A fully buttoned lab coat must

be worn to protect skin and

clothing.

Respiratory Protection Fume Hood

All handling of solid VB124

and preparation of solutions

should be performed in a

certified chemical fume hood to

avoid inhalation of dust or

aerosols.
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Safe Handling and Operational Plan
A systematic approach to handling VB124 is crucial to minimize exposure and prevent

contamination. The following workflow outlines the key steps from receiving the compound to

its final disposal.
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VB124 Safe Handling Workflow
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Caption: Workflow for the safe handling of VB124 from receipt to disposal.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action must be taken.

Table 3: First Aid and Emergency Measures for VB124 Exposure

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting lower and

upper eyelids occasionally. Seek medical

attention.

Skin Contact

Immediately wash exposed area with soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Wash out mouth with water provided the person

is conscious. Call a physician. Do not induce

vomiting.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal. For large spills, contact

your institution's environmental health and

safety department.

Disposal Plan
All waste contaminated with VB124 must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.
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VB124 Waste Disposal Decision Tree
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Caption: Decision tree for the proper segregation and disposal of VB124 waste.

Experimental Protocols
While specific experimental protocols will vary, the following provides a general guideline for

the preparation of a stock solution, based on information from the supplier.

Protocol for 10 mM Stock Solution Preparation:

Preparation: Before opening the vial, centrifuge it at a low speed to ensure all the powder is

at the bottom.

Solvent Selection: Based on experimental needs, select an appropriate solvent. For

example, to prepare a stock solution in DMSO.
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Calculation: To make a 10 mM stock solution from 1 mg of VB124 (MW: 426.89), calculate

the required volume of DMSO:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = (0.001 g / 426.89 g/mol ) / 0.01 mol/L * 1,000,000 µL/L ≈ 234.25 µL

Dissolution: In a chemical fume hood, carefully add the calculated volume of DMSO to the

vial containing VB124.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved.

Storage: Store the stock solution at -20°C or -80°C in a tightly sealed container as per the

storage guidelines in Table 1.

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available data and general laboratory safety principles. It is not a substitute for a compound-

specific Safety Data Sheet (SDS). Always refer to the SDS provided by the supplier and your

institution's specific safety protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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